Cas no 67837-36-9 (4H-1-Benzopyran-4-one, 2-chloro-5,7-dimethoxy-)

4H-1-Benzopyran-4-one, 2-chloro-5,7-dimethoxy- structure

67837-36-9 structure

Product Name:4H-1-Benzopyran-4-one, 2-chloro-5,7-dimethoxy-

CAS No:67837-36-9

Molecular Formula:C₁₁H₉ClO₄

Molecular Weight:240.639762639999

CID:5112001

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4H-1-Benzopyran-4-one, 2-chloro-5,7-dimethoxy- Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one, 2-chloro-5,7-dimethoxy-
- 2-Chloro-5,7-dimethoxy-4H-chromen-4-one
- InChIKey： KGEMQAJBBUHXFN-UHFFFAOYSA-N
- Inchi： 1S/C11H9ClO4/c1-14-6-3-8(15-2)11-7(13)5-10(12)16-9(11)4-6/h3-5H,1-2H3
- SMILES： C1(Cl)OC2=CC(OC)=CC(OC)=C2C(=O)C=1

Computed Properties

Exact Mass: 240.019
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 240.019
Heavy Atom Count: 16
Complexity: 315
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 44.8A^2

4H-1-Benzopyran-4-one, 2-chloro-5,7-dimethoxy- Related Literature

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67837-36-9 (4H-1-Benzopyran-4-one, 2-chloro-5,7-dimethoxy-) Related Products

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